Cas no 330581-20-9 (1-NAPHTHOL-3,6-DISULFONIC ACID, DISODIUM SALT HYDRATE, TECH.)

• Product Name: 1-NAPHTHOL-3,6-DISULFONIC ACID, DISODIUM SALT HYDRATE, TECH.
• CAS No: 330581-20-9
• MF: C₁₀H₈Na₂O₈S₂
• MW: 366.275262832642
• MDL: MFCD00149250
• CID: 917546
• PubChem ID: 87577832
• Update Time: 2025-09-21

1-NAPHTHOL-3,6-DISULFONIC ACID, DISODIUM SALT HYDRATE, TECH. Chemical and Physical Properties

Names and Identifiers

• 1-NAPHTHOL-3,6-DISULFONIC ACID, DISODIUM SALT HYDRATE, TECH.
• Disodium 1-Naphthol-3,6-disulfonate Hydrate
• 1-NAPHTHOL-3,6-DISULFONIC ACID, DISODIUM SALT HYDRATE
• 1-Naphthol-3,6-disulfonic acid disodium salt hydrate,4-Hydroxy-2,7-naphthalenedisulfonic acid disodium salt
• 1-Naphthol-3,6-disulfonic acid disodium salt hydrateb
• 1-Naphthol-3,6-disulfonic acid disodium salt,Disodium 4-hydroxy-2,7-naphthalenedisulfonate
• 1-Naphthol-3,6-disulfonic acid hydrate disodium salt
• 4-hydroxynaphthalene-2,7-disulfonic acid disodium salt hydrate
• 4-Hydroxynaphthalene-2,7-disulfonic acid hydrate disodium salt
• Disodium 4-Hydroxy-2,7-naphthalenedisulfonate Hydrate
• 4-Hydroxy-2,7-naphthalenedisulfonic Acid Disodium Salt Hydrate
• Rudolf Guercke Acid Disodium Salt Hydrate
• Violet Acid Disodium Salt Hydrate
• 1-Naphthol-3,6-disulfonic Acid Disodium Salt Hydrate
• starbld0011479
• AKOS015893942
• 1-Naphthol-3,6-disulfonic acid,disodium salt hydrate,tech.
• D92780
• 330581-20-9
• disodium;4-hydroxynaphthalene-2,7-disulfonate;hydrate
• CS-0207522
• MFCD00149250
• Sodium 4-hydroxynaphthalene-2,7-disulfonate xhydrate

• MDL： MFCD00149250
• Inchi： 1S/C10H8O7S2.2Na.H2O/c11-10-5-8(19(15,16)17)4-6-3-7(18(12,13)14)1-2-9(6)10;;;/h1-5,11H,(H,12,13,14)(H,15,16,17);;;1H2/q;2*+1;/p-2
• InChI Key： BJNIHPYLVMUUPO-UHFFFAOYSA-L
• SMILES： S(C1=CC(=C2C=CC(=CC2=C1)S(=O)(=O)[O-])O)(=O)(=O)[O-].[Na+].[Na+].O

Computed Properties

• Exact Mass: 365.94600
• Monoisotopic Mass: 365.94559812g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 501
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 152Ų

Experimental Properties

• Color/Form: Light brown powder
• PSA: 160.62000
• LogP: 2.45090
• Solubility: Not determined

1-NAPHTHOL-3,6-DISULFONIC ACID, DISODIUM SALT HYDRATE, TECH. Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives Naphthalene sulfonates